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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4

Cat. No.: B15554259

Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling (4-Fluorophenyl)methanol-d4. The

following procedures are based on the safety data for its non-deuterated analog, (4-

Fluorophenyl)methanol, and best practices for handling deuterated and halogenated

compounds. A thorough risk assessment should be conducted before commencing any work

with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for (4-Fluorophenyl)methanol-d4 is not readily

available, the SDS for the analogous non-deuterated compound, Bis(4-fluorophenyl)methanol,

indicates that it can cause serious eye irritation.[1][2] Due to its fluorinated nature and as a

general precaution for handling chemicals, appropriate personal protective equipment must be

worn.

Table 1: Recommended Personal Protective Equipment (PPE)
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Exposure Route
Recommended PPE &

Engineering Controls
Rationale

Inhalation

- Work in a certified chemical

fume hood.[1] - Ensure

adequate ventilation.[1]

To prevent inhalation of

potentially harmful vapors or

dust.

Skin Contact

- Wear nitrile or neoprene

gloves.[3][4] - Wear a flame-

resistant lab coat.

To prevent skin absorption and

irritation. Fluorinated

compounds can have varying

levels of skin permeability.

Eye Contact

- Wear chemical safety

goggles with side protection.[1]

[3] - Use a face shield when

handling larger quantities or

when there is a splash hazard.

[3]

To protect eyes from splashes,

which could cause serious

damage.[1][2]

Ingestion

- Do not eat, drink, or smoke in

the laboratory. - Wash hands

thoroughly after handling.[1]

To prevent accidental ingestion

of the chemical.

Operational and Disposal Plans
A systematic approach to handling (4-Fluorophenyl)methanol-d4, from receipt to disposal, is

crucial for laboratory safety.

Experimental Protocol: Safe Handling Procedure
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][5]

Deuterated compounds can be hygroscopic; store in a desiccator to minimize moisture

absorption.[6]
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Store away from incompatible materials such as strong oxidizing agents.[5]

2. Preparation and Handling:

All handling of (4-Fluorophenyl)methanol-d4 should be conducted in a certified chemical

fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[3]

Use clean, dry glassware to prevent contamination and potential reactions.[6]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. In Case of a Spill:

For small spills, absorb the material with inert absorbent pads and place them in a sealed

container for disposal.[5]

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.[5]

Ensure proper ventilation to the affected area.[5]

Disposal Plan
(4-Fluorophenyl)methanol-d4 is a halogenated organic compound and must be disposed of

as hazardous waste.[5][7]

Waste Segregation: Collect waste containing (4-Fluorophenyl)methanol-d4 in a

designated, properly labeled container for halogenated organic waste.[5][7] Do not mix with

non-halogenated waste.[8]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "(4-Fluorophenyl)methanol-d4".[5]

Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not

dispose of this chemical down the drain.[5]
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Quantitative Data Summary
The following table summarizes available physical and chemical properties for the non-

deuterated analog, Bis(4-fluorophenyl)methanol. These values should be considered as

approximations for the deuterated compound.

Table 2: Physical and Chemical Properties of Bis(4-fluorophenyl)methanol

Property Value Source

CAS Number 365-24-2 [9]

Molecular Formula C₁₃H₁₀F₂O [9]

Melting Point 43-45 °C [1][9]

Boiling Point 143 °C at 3 mmHg [9]

Appearance White to off-white solid/powder [1]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (4-
Fluorophenyl)methanol-d4.
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Caption: Workflow for safe handling of (4-Fluorophenyl)methanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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